Cas no 193417-26-4 (n-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine)

• Product Name: n-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine
• CAS No: 193417-26-4
• MF: C₁₃H₂₇NO₅Si
• MW: 305.4427
• MDL: MFCD01320975
• CID: 908039
• Update Time: 2025-10-28

n-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine Chemical and Physical Properties

Names and Identifiers

• N-[3-(TRIETHOXYSILYL)PROPYL]-2-CARBOMETHOXYAZIRIDINE
• Triethoxysilylpropylcarbomethoxyaziridine
• methyl 1-(3-(triethoxysilyl)propyl)aziridine-2-carboxylate
• N-[3-(Triethoxysilyl)propyl-2-carbomethoxyaziridine
• methyl 1-(3-triethoxysilylpropyl)aziridine-2-carboxylate
• 1-[3-(Triethoxysilyl)propyl]aziridine-2-carboxylic acid methyl ester
• n-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine

• MDL： MFCD01320975
• Inchi： 1S/C13H27NO5Si/c1-5-17-20(18-6-2,19-7-3)10-8-9-14-11-12(14)13(15)16-4/h12H,5-11H2,1-4H3
• InChI Key： BDUJZVMOZLQWNL-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])C([H])([H])C([H])([H])N1C([H])([H])C1([H])C(=O)OC([H])([H])[H])(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 305.16600
• Monoisotopic Mass: 305.16584950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• Molecular Weight: 305.44

Experimental Properties

• PSA: 57.00000
• LogP: 1.22000

n-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on n-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine

Professional Introduction to N-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine (CAS No. 193417-26-4)

N-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine, identified by the CAS number 193417-26-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of aziridine derivatives, which are known for their unique reactivity and utility in various synthetic applications. The presence of both a triethoxysilyl group and a carbomethoxy group makes this molecule particularly intriguing for researchers exploring advanced material science and drug development.

The triethoxysilyl moiety, characterized by its silicon-oxygen bonds, introduces a silane-like functionality that enhances the compound's compatibility with silicon-based materials. This feature is particularly valuable in the development of hybrid organic-inorganic materials, where such linkers can facilitate stable bonding between organic and inorganic components. In contrast, the carbomethoxy group contributes to the compound's reactivity, enabling it to participate in nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, N-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine has been explored for its potential applications in biomedical research. The aziridine ring, a three-membered heterocycle, is known for its high reactivity due to ring strain and electrophilic character at the double bond position. This reactivity allows aziridine derivatives to undergo ring-opening reactions with nucleophiles, making them powerful tools for bioconjugation and drug delivery systems. Specifically, researchers have leveraged this property to develop novel strategies for site-specific protein labeling and imaging.

The integration of the triethoxysilyl group into the molecular structure opens up possibilities for surface functionalization and covalent attachment to solid supports. This has been particularly useful in the fabrication of biosensors and microarrays, where stable anchoring of biomolecules is essential for reliable detection and analysis. Additionally, the carbomethoxy group can serve as a handle for further chemical modifications, allowing for the creation of polymers and dendrimers with tailored properties.

Recent studies have highlighted the compound's utility in polymer chemistry. The combination of silicon-based linkage and aziridine functionality enables the synthesis of polymers with enhanced stability and functionality. Such polymers have shown promise in applications ranging from coatings to biodegradable materials. The ability to precisely control molecular weight and architecture through controlled polymerization techniques has made this compound a valuable asset in materials science research.

In pharmaceutical research, N-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine has been investigated as a precursor for drug candidates targeting various diseases. The aziridine ring can be selectively functionalized to introduce pharmacophores that interact with biological targets. For instance, researchers have explored its use in developing inhibitors of enzymes involved in cancer metabolism. The silane component also offers opportunities for designing prodrugs that release active pharmaceutical ingredients under specific physiological conditions.

The compound's versatility extends to its role as an intermediate in organic synthesis. Its unique structure allows it to participate in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions are widely used in the synthesis of natural products and pharmaceuticals, making N-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine a valuable building block in synthetic chemistry.

The growing interest in green chemistry has also driven research into more sustainable synthetic routes for this compound. Efforts are underway to develop catalytic methods that minimize waste and improve yields while maintaining high selectivity. Such advancements align with global efforts to promote environmentally friendly chemical processes.

In conclusion, N-[3-(Triethoxysilyl)propyl]-2-carbomethoxyaziridine(CAS No. 193417-26-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for material scientists, biomedical researchers, and pharmaceutical developers alike. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in advancing scientific discovery.